Cas no 272-50-4 (5H-Pyrrolo[3,2-d]pyrimidine)

• Product Name: 5H-Pyrrolo[3,2-d]pyrimidine
• CAS No: 272-50-4
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD09834826
• CID: 252961
• PubChem ID: 577022
• Update Time: 2025-11-05

5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1,4,6-Triazaindene
• 5H-Pyrrolo[3,2-d]pyrimidine
• 1,4,6-Triaza-inden
• 9-Desazapurine
• 1H-Pyrrolo[3,2-d]pyrimidine
• pyrrolopyrimidine
• 5H-Pyrrolo(3,2-d)pyrimidine
• KDOPAZIWBAHVJB-UHFFFAOYSA-N
• KCTZOTUQSGYWLV-UHFFFAOYSA-N
• PB22262
• 1H-Pyrrolo[3,2-d]pyrimidine(8CI,9CI)
• ST2412141
• AB0023880
• W5032
• AM20090338
• A818976
• SCHEMBL22959928
• J-517588
• MFCD09834826
• SCHEMBL7854
• EN300-697544
• CS-W022388
• 272-50-4
• ALPHA-[1-(T-BUTYLAMINO)ETHYL]-2,5-DIMETHOXYBENZYLALCOHOLHYDROCHLORIDE
• SCHEMBL63453
• DTXSID401346584
• 452-20-0
• DS-10602
• FT-0650230
• 5H-Pyrrolo[3 pound not2-d]pyrimidine
• SY097782
• 1,4,6-TRIAZA-1H-INDENE
• 1H-Pyrrolo[3,2-d]pyrimidine (8CI,9CI)
• AKOS006326646
• DB-132812

• MDL： MFCD09834826
• Inchi： 1S/C6H5N3/c1-2-8-6-3-7-4-9-5(1)6/h1-4,8H
• InChI Key： KDOPAZIWBAHVJB-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=NC=N2

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.4

Experimental Properties

• Boiling Point: 288.3°C at 760 mmHg
• PSA: 41.57000
• LogP: 0.95790

5H-Pyrrolo[3,2-d]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 5H-Pyrrolo[3,2-d]pyrimidine

5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 272-50-4): An Overview of Its Structure, Properties, and Applications

5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 272-50-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a pyrrole ring fused to a pyrimidine ring. The 5H-Pyrrolo[3,2-d]pyrimidine scaffold is a versatile platform for the development of various bioactive molecules, including potential therapeutic agents.

The chemical structure of 5H-Pyrrolo[3,2-d]pyrimidine (C₉H₇N₃) is notable for its planar and rigid nature, which contributes to its stability and reactivity. The compound's aromaticity and the presence of nitrogen atoms in the ring system make it an excellent candidate for functionalization through various chemical reactions. These properties have led to its widespread use as a building block in the synthesis of more complex molecules.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 5H-Pyrrolo[3,2-d]pyrimidine derivatives in the treatment of various diseases. For instance, studies have shown that certain derivatives of 5H-Pyrrolo[3,2-d]pyrimidine exhibit potent antiviral activity against a range of viral pathogens. A notable example is the development of antiviral agents targeting RNA viruses such as influenza and hepatitis C virus (HCV). These compounds have demonstrated high efficacy in inhibiting viral replication and reducing viral load in both in vitro and in vivo models.

In addition to antiviral applications, 5H-Pyrrolo[3,2-d]pyrimidine derivatives have also shown promise in cancer research. Several studies have reported that these compounds can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For example, some derivatives have been found to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. By targeting these enzymes, 5H-Pyrrolo[3,2-d]pyrimidine derivatives can effectively disrupt the cell cycle and induce apoptosis in cancer cells.

The pharmacological properties of 5H-Pyrrolo[3,2-d]pyrimidine derivatives are further enhanced by their ability to cross the blood-brain barrier (BBB). This property makes them particularly useful in the development of drugs for central nervous system (CNS) disorders. Research has shown that certain 5H-Pyrrolo[3,2-d]pyrimidine derivatives can effectively penetrate the BBB and exert their therapeutic effects on neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 5H-Pyrrolo[3,2-d]pyrimidine has also contributed to its popularity in drug discovery efforts. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the condensation of 1H-pyrazole-3-carbaldehyde with guanidine or its derivatives. This method allows for the facile introduction of substituents at different positions on the pyrrole and pyrimidine rings, enabling the synthesis of a wide range of structurally diverse compounds.

Beyond its applications in medicinal chemistry, 5H-Pyrrolo[3,2-d]pyrimidine has also found use in other areas such as materials science and organic electronics. The unique electronic properties of this compound make it suitable for use in organic semiconductors and photovoltaic materials. Recent studies have explored the use of 5H-Pyrrolo[3,2-d]pyrimidine-based materials in organic light-emitting diodes (OLEDs) and solar cells, demonstrating their potential for energy conversion and storage applications.

In conclusion, 5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 272-50-4) is a versatile heterocyclic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and organic electronics. Its unique molecular structure and favorable chemical properties make it an attractive platform for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.